2-(Allyloxy)-4,6-dichloro-1,3,5-triazine
Description
2-(Allyloxy)-4,6-dichloro-1,3,5-triazine is a triazine derivative characterized by two chlorine atoms at positions 4 and 6 and an allyloxy group (-O-CH₂CH=CH₂) at position 2. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of condensing reagents for amide bond formation. Its reactivity is attributed to the electron-withdrawing chlorine atoms and the allyloxy group, which undergoes palladium-catalyzed O-N allylic rearrangement to generate chlorotriazinones. These intermediates are subsequently functionalized to produce high-performance condensing reagents, such as triazinone-based morpholinium salts, which exhibit superior reactivity compared to traditional reagents like 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride .
Properties
CAS No. |
26650-76-0 |
|---|---|
Molecular Formula |
C6H5Cl2N3O |
Molecular Weight |
206.03 g/mol |
IUPAC Name |
2,4-dichloro-6-prop-2-enoxy-1,3,5-triazine |
InChI |
InChI=1S/C6H5Cl2N3O/c1-2-3-12-6-10-4(7)9-5(8)11-6/h2H,1,3H2 |
InChI Key |
OSVAWQJNBLOEMP-UHFFFAOYSA-N |
SMILES |
C=CCOC1=NC(=NC(=N1)Cl)Cl |
Canonical SMILES |
C=CCOC1=NC(=NC(=N1)Cl)Cl |
Other CAS No. |
26650-76-0 |
Origin of Product |
United States |
Comparison with Similar Compounds
Condensing Reagent Performance
- 2-(Allyloxy)-4,6-dichloro-1,3,5-triazine exhibits higher reactivity in amide bond formation compared to CDMT. Its triazinone derivatives achieve >90% yields in peptide synthesis without chromatographic purification, whereas CDMT-based reagents require stoichiometric activation with additives like N-methylmorpholine .
- CDMT forms stable triethylammonium salts in situ, enabling efficient coupling with amino acids but requiring acidic workup for product isolation .
Stability and Handling
- CDMT is hygroscopic and requires anhydrous conditions for storage, whereas 2-(Allyloxy)-4,6-dichloro-1,3,5-triazine is stable under ambient conditions due to its hydrophobic allyloxy group .
- Azido derivatives (e.g., 2-azido-4,6-dichloro-1,3,5-triazine ) pose explosion risks and necessitate cautious handling .
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